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Compound of Interest

Compound Name: 2-Amino-6-iodopurine

Cat. No.: B107381 Get Quote

An In-Depth Technical Guide to 2-Amino-6-iodopurine: Physicochemical Properties and

Experimental Applications

Introduction
2-Amino-6-iodopurine is a modified purine base of significant interest to researchers in

medicinal chemistry, molecular biology, and drug development. Its unique structure, featuring

an iodine atom at the 6-position and an amino group at the 2-position, makes it a versatile

intermediate for synthesizing a wide array of nucleoside analogs and a valuable tool for

biochemical and genetic research.[1][2] The presence of the iodine atom enhances its

reactivity, providing a strategic site for chemical modifications to develop novel therapeutic

agents, particularly in the antiviral and anticancer fields.[1][2] This guide provides a

comprehensive overview of the core physicochemical properties of 2-Amino-6-iodopurine,

details on experimental protocols for its synthesis, and its applications in various research

workflows.

Physicochemical Properties
The fundamental characteristics of 2-Amino-6-iodopurine are summarized below. These

properties are critical for its handling, storage, and application in experimental settings.
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Property Value Source

Appearance
White to light yellow or beige

crystalline powder.
[1][3][4]

Melting Point 240 °C (with decomposition) [1][5][6]

Boiling Point 651.1 °C (Predicted) [3][4]

Density 2.464 g/cm³ (Predicted) [3][4]

Solubility

Sparingly soluble in aqueous

base; Slightly soluble in DMSO

(with heating).[5] Insoluble in

water (N/A).

[3][4]

Storage Conditions
Store at 2 - 8 °C.[1][2] Light

sensitive.
[5]

Chemical and Molecular Identifiers
Property Value Source

Molecular Formula C₅H₄IN₅ [1][7]

Molecular Weight 261.02 g/mol [3][5][7]

Exact Mass 260.95114 Da [3][7]

Monoisotopic Mass 260.951143 Da [3][4]

CAS Number 19690-23-4 [1][5]

PubChem CID 6101575 [1][7]

IUPAC Name 6-iodo-7H-purin-2-amine [6][7]

SMILES
C1=NC2=C(N1)C(=NC(=N2)N)

I
[6][7]

InChI Key
CQYPNVKLVHHOSJ-

UHFFFAOYSA-N
[6][7]
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Computed and Predicted Properties
Property Value Source

pKa 6.73 ± 0.20 [5]

XLogP3-AA 0.4 [7]

Hydrogen Bond Donor Count 2 [7]

Hydrogen Bond Acceptor

Count
5 [7]

Rotatable Bond Count 0 [7]

Topological Polar Surface Area 80.5 Å² [7]

Experimental Protocols and Synthesis
2-Amino-6-iodopurine is typically synthesized from more common purine derivatives. A

prevalent method involves the nucleophilic substitution of a halogen atom in a precursor

compound.

General Synthesis from 2-Amino-6-chloropurine
A common synthetic route to 2-Amino-6-iodopurine involves the conversion of 2-amino-6-

chloropurine. This precursor is more readily available and serves as a key starting material.

The protocol generally involves a nucleophilic substitution reaction where the chloro group at

the 6-position is replaced by an iodo group.

Methodology:

Starting Material: Begin with 2-amino-6-chloropurine.[8] This compound can be synthesized

from guanine by reacting it with a chlorinating agent like phosphorus oxychloride.[9][10]

Reagents: A source of iodide, such as hydriodic acid or an iodide salt, is used.[5] The

reaction is often carried out in a suitable solvent.

Reaction Conditions: The reaction mixture is typically heated to facilitate the substitution. The

specific temperature and reaction time depend on the chosen reagents and solvent system.
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For instance, refluxing the precursor with hydriodic acid in a solvent like acetic acid is a

viable method.[5][8]

Work-up and Purification: After the reaction is complete, the mixture is cooled, and the

product is isolated. This may involve neutralization, precipitation, and filtration. The crude

product is then purified, commonly through recrystallization or column chromatography, to

achieve the desired purity (e.g., ≥98% by HPLC).[1]
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Synthesis Workflow

Guanine

Chlorination
(e.g., POCl₃)

2-Amino-6-chloropurine

Iodination
(e.g., Hydriodic Acid)

2-Amino-6-iodopurine

Purification
(Recrystallization/HPLC)

Final Product (≥98%)

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-Amino-6-iodopurine.
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Applications in Research and Development
2-Amino-6-iodopurine serves as a critical building block and research tool in several scientific

domains. Its ability to be incorporated into nucleic acids or serve as a precursor for more

complex molecules underpins its utility.

Pharmaceutical Development: The compound is a key intermediate in the synthesis of

antiviral and anticancer drugs.[1][2] Its structure allows it to interfere with nucleic acid

metabolism, a common target for such therapies.[1][2]

Nucleic Acid Research: It is used to create modified nucleotides.[1] Incorporating these into

DNA or RNA provides insights into genetic mechanisms, gene expression, and cellular

processes.[1][2]

Biotechnology and Synthetic Biology: This purine derivative aids in the design of novel

biomolecules, contributing to advancements in genetic engineering.[1]

Study of Purine Metabolism: It is an instrumental compound for investigating purine

metabolic pathways, which helps in understanding metabolic disorders.[1]

Research and Development Applications

2-Amino-6-iodopurine

Pharmaceutical Synthesis
(Antiviral, Anticancer Agents)

Precursor

Nucleic Acid Research
(Modified Nucleotides)

Building Block

Biotechnology
(Novel Biomolecule Design)

Intermediate

Metabolic Studies
(Purine Pathways)

Research Tool

Click to download full resolution via product page

Key application areas for 2-Amino-6-iodopurine in scientific research.

Role in Signaling Pathway Research

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b107381?utm_src=pdf-body
https://www.chemimpex.com/products/44578
https://www.chemimpex.com/fr/products/44578
https://www.chemimpex.com/products/44578
https://www.chemimpex.com/fr/products/44578
https://www.chemimpex.com/products/44578
https://www.chemimpex.com/products/44578
https://www.chemimpex.com/fr/products/44578
https://www.chemimpex.com/products/44578
https://www.chemimpex.com/products/44578
https://www.benchchem.com/product/b107381?utm_src=pdf-body-img
https://www.benchchem.com/product/b107381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purines are fundamental molecules not only for building nucleic acids but also as signaling

molecules that regulate a vast number of cellular processes.[11] The study of purine derivatives

like 2-Amino-6-iodopurine contributes to our understanding of these pathways. Key signaling

pathways influenced by amino acid and purine availability include the mTORC1 and GCN2

pathways, which are central regulators of cell growth, metabolism, and autophagy.[12][13][14]

While 2-Amino-6-iodopurine is not a direct modulator, its use in creating analogs helps in

developing probes and inhibitors to dissect these complex networks.

Context in Cellular Signaling Research
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Conceptual role of purine analogs in studying major signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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